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Professionals

Galloflavin is a potent inhibitor of lactate dehydrogenase (LDH), a key enzyme in anaerobic
glycolysis.[1] Many cancer cells exhibit a heightened reliance on glycolysis for energy
production, a phenomenon known as the "Warburg effect." By targeting LDH, Galloflavin
disrupts the metabolic processes of cancer cells, leading to reduced proliferation and increased
cell death.[2] These application notes provide a comprehensive guide to using Galloflavin in
cancer cell line research, including recommended concentrations, detailed experimental
protocols, and an overview of its mechanism of action.

Recommended Concentrations of Galloflavin

The optimal concentration of Galloflavin can vary significantly depending on the cancer cell
line and the specific experimental endpoint. The following tables summarize effective
concentrations reported in the literature.

Table 1: IC50 Values of Galloflavin in Various Cancer Cell Lines (72-hour treatment)
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Cell Line Cancer Type IC50 Value (pM) Citation
ECC-1 Endometrial Cancer 25 [3]
Ishikawa Endometrial Cancer 43 [3]
Primary Endometrial Endometrial Cancer 20-53 [3114]

Cancer Cultures

Table 2: Effective Concentrations of Galloflavin for Various Biological Effects
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. Concentration Observed o
Cell Line Cancer Type Citation
(UM) Effect
Inhibition of cell
Colorectal viability,
SW480 5-15 o [5][6]
Cancer migration, and
invasion
Pancreatic Inhibition of
6606PDA 5-20 _ _ [7]
Cancer proliferation
Pancreatic Inhibition of
MIA PaCa-2 5-20 ) ) [7]
Cancer proliferation
] Significant
Pancreatic _ ,
6606PDA 80 induction of cell [7]
Cancer
death
Reduced LDHA
, Endometrial _ activity,
ECC-1, Ishikawa Various [3]
Cancer decreased
colony formation
Hepatocellular - Induction of cell
PLC/PRF/5 ) Not specified [2][8]
Carcinoma death
MCF-7, MDA-
MB-231, MCF- Breast Cancer Not specified Growth inhibition  [2][9]
Tam
] N Reduced cell
OVCAR-3 Ovarian Cancer Not specified ) [10]
survival

Mechanism of Action

Galloflavin functions as a novel inhibitor of both lactate dehydrogenase-A (LDH-A) and LDH-B
isoforms.[8][11] It binds to the free enzyme, rather than competing with the substrate (pyruvate)
or cofactor (NADH).[8][11] This inhibition blocks the conversion of pyruvate to lactate, a critical

step in anaerobic glycolysis. The disruption of glycolysis leads to a reduction in ATP production,
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increased reactive oxygen species (ROS) generation, and ultimately, the induction of apoptosis
(programmed cell death).[2][3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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